Cas no 139256-81-8 (4-Pyrimidinamine,2-(4-cyclopropyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-,dimethanesulfonate)

• Product Name: 4-Pyrimidinamine,2-(4-cyclopropyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-,dimethanesulfonate
• CAS No: 139256-81-8
• MF: C₁₈H₂₂Cl₃N₅O₃S
• MW: 494.822979450226
• CID: 1264263
• Update Time: 2024-08-03

4-Pyrimidinamine,2-(4-cyclopropyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-,dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-(4-cyclopropyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-,dimethanesulfonate
• 4-Pyrimidinamine, 2-(4-cyclopropyl-1-piperazinyl)-5-(2,3,5-trichlorophenyl)-, dimethanesulfonate (9CI)

• Inchi： 1S/C17H18Cl3N5.CH4O3S/c18-10-7-12(15(20)14(19)8-10)13-9-22-17(23-16(13)21)25-5-3-24(4-6-25)11-1-2-11;1-5(2,3)4/h7-9,11H,1-6H2,(H2,21,22,23);1H3,(H,2,3,4)
• InChI Key： FEGCMDOSQLIDPY-UHFFFAOYSA-N
• SMILES： S(O)(=O)(=O)C.ClC1C(=CC(Cl)=CC=1C1=CN=C(N2CCN(C3CC3)CC2)N=C1N)Cl

Computed Properties

• Exact Mass: 589.03938

Experimental Properties

• PSA: 167.02